Cas no 2172396-19-7 (1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2172396-19-7
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5968514
• PubChem ID: 165520405
• Update Time: 2025-06-07

1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine
• 2172396-19-7
• [1-(6-methylpyridin-2-yl)azetidin-2-yl]methanamine
• EN300-1281094

• Inchi： 1S/C10H15N3/c1-8-3-2-4-10(12-8)13-6-5-9(13)7-11/h2-4,9H,5-7,11H2,1H3
• InChI Key： ZAZNZMXAGIYDRS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C)N=2)CCC1CN

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine

Introduction to 1-(6-Methylpyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172396-19-7)

1-(6-Methylpyridin-2-yl)azetidin-2-ylmethanamine, with the CAS number 2172396-19-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The unique structural features of 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine make it an interesting candidate for various biological studies and drug development initiatives.

The chemical structure of 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine consists of an azetidine ring linked to a 6-methylpyridine moiety through a methylene bridge. This arrangement provides the molecule with a combination of aromatic and heterocyclic properties, which can influence its reactivity and biological activity. The presence of the methyl group on the pyridine ring further modulates the electronic and steric properties of the molecule, potentially enhancing its binding affinity to specific biological targets.

Recent research has focused on the pharmacological properties of 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine. Studies have shown that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine to interact with these receptors suggests its potential use in treating disorders such as neurological diseases, cardiovascular conditions, and inflammatory disorders.

In addition to its receptor modulation properties, 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine could be a valuable candidate for developing new anti-inflammatory drugs.

The synthesis of 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route typically involves the coupling of an azetidine derivative with a 6-methylpyridine moiety, followed by functional group manipulation to achieve the desired structure. The ease of synthesis and scalability make this compound attractive for both academic research and industrial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6-methylpyridin-2-yl)azetidin-2-ylmethanamine. Early results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 1-(6-methylpyridin-2-y l)azetidin - 2 - ylmethanamine (CAS No. 217 239 6 - 19 - 7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry. As further studies continue to uncover its full potential, this compound may pave the way for new treatments in various medical fields.